Methyl 5-(4-pyridyl)-2-thiophenecarboxylate

• CAS No.: 216867-33-3
• Molecular Formula: C11H9NO2S
• Molecular Weight: 219.26 g/mol
• IUPAC Name: methyl 5-pyridin-4-ylthiophene-2-carboxylate
• InChI: InChI=1S/C11H9NO2S/c1-14-11(13)10-3-2-9(15-10)8-4-6-12-7-5-8/h2-7H,1H3
• InChI Key: JMFYMKFZOPAUPX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(S1)C2=CC=NC=C2

Description

Methyl 5-(4-pyridyl)-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C11H9NO2S and its molecular weight is 219.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 5-bromo-2-thiophenecarboxylate (884 mg), 4-pyridyl boric acid (500 mg), tetrakistriphenylphosphine palladium(0) (250 mg) in dimethoxyethane (15 ml) was added 2 M sodium carbonate solution (4 ml) and the solution was heated for 15 hours under reflux. The reaction solution was diluted with ethyl acetate and the organic layer was separated, washed with water and extracted with 1 N hydrochloric acid. The extract was made alkaline with sodium hydroxide solution and extracted with ethyl acetate. The extract was dried and concentrated to give pale yellow solid of methyl 5-(4-pyridyl)-2-thiophenecarboxylate (428 mg).